![molecular formula C10H13F3N2O B1438075 2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol CAS No. 1098343-69-1](/img/structure/B1438075.png)
2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol
Overview
Description
Synthesis Analysis
While specific synthesis methods for “2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol” were not found in the search results, related compounds such as 2-Methyl-3-(trifluoromethyl)aniline have been synthesized . Improved synthesis of 2-methyl-3-(trifluoromethyl)aniline has been reported . It may be used in the synthesis of an analgesic compound, flunixin, via reaction with 2-chloronicotinate in ethylene glycol .
Molecular Structure Analysis
The molecular structure of “2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol” consists of a benzene ring substituted with an amino group, a methyl group, and a trifluoromethyl group . The benzene ring is further linked to an ethanol group via an amino group .
Scientific Research Applications
Pharmaceutical Research
This compound serves as a high-quality reference standard in pharmaceutical testing . It’s crucial for ensuring the accuracy and reliability of analytical methods used to detect and quantify pharmaceuticals.
Agricultural Chemistry
In agriculture, this chemical is explored for its potential role in the synthesis of agrochemicals . Its properties may contribute to the development of new pesticides or fertilizers that enhance crop resilience and yield .
Materials Science
The compound’s unique structure could be beneficial in materials science, particularly in the synthesis of novel polymers or coatings. Its trifluoromethyl group might impart desirable characteristics like chemical resistance or stability under various conditions .
Environmental Science
Researchers might investigate its use in environmental remediation . For example, it could be involved in processes designed to break down pollutants or in the creation of materials that capture harmful substances from the environment .
Biochemistry
“2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol” may play a role in biochemical research, such as the study of enzyme reactions where it could act as a substrate analog or an inhibitor to understand enzyme mechanisms .
Pharmacology
In pharmacology, the compound could be used in the development of new therapeutic drugs . Its structure allows it to be a candidate for drug design, potentially leading to new treatments for various diseases .
properties
IUPAC Name |
2-[2-amino-N-methyl-4-(trifluoromethyl)anilino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F3N2O/c1-15(4-5-16)9-3-2-7(6-8(9)14)10(11,12)13/h2-3,6,16H,4-5,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXBZOMYIVXCZKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C1=C(C=C(C=C1)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-Amino(methyl)-4-(trifluoromethyl)anilino]-1-ethanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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